Cas no 5449-06-9 ( )

  structure
  structure
Product name: 
CAS No:5449-06-9
MF:C9H10N2O4S
MW:242.2517
CID:941546
PubChem ID:5143725

  Chemical and Physical Properties

Names and Identifiers

    • (+-)-2-Amino-3-(4-nitro-phenylmercapto)-propionsaeure; NSC18197; AGN-PC-00OTLM; ACMC-20aj6z; AKOS009157809; S-(p-Nitrophenyl)-cystein; SureCN6053554; S-(4-nitro-phenyl)-cysteine; (2R)-2-amino-3-(4-nitrophenyl)sulfanylpropanoic acid; AC1NOSYM;
    • (2R)-2-AMINO-3-[(4-NITROPHENYL)SULFANYL]PROPANOIC ACID
    • NSC-18197
    • SCHEMBL6053554
    • 2-amino-3-[(4-nitrophenyl)sulfanyl]propanoic acid
    • AC1NOSYM
    • NSC18197
    • AKOS009157809
    • DTXSID20408741
    • 5449-06-9
    •  
    • Inchi: InChI=1S/C9H10N2O4S/c10-8(9(12)13)5-16-7-3-1-6(2-4-7)11(14)15/h1-4,8H,5,10H2,(H,12,13)
    • InChI Key: WXMIOWSCOYJQOT-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1[N+](=O)[O-])SCC(C(=O)O)N

Computed Properties

  • Exact Mass: 242.0362
  • Monoisotopic Mass: 242.03612798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 106.46
  • LogP: 2.32230

Recommend Articles

Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk